Cas no 651316-36-8 (Pyrimidine, 4-(methylthio)-6-[4-(methylthio)phenyl]-5-phenyl-)

• Product Name: Pyrimidine, 4-(methylthio)-6-[4-(methylthio)phenyl]-5-phenyl-
• CAS No: 651316-36-8
• MF: C₁₈H₁₆N₂S₂
• MW: 324.463041305542
• CID: 405940
• PubChem ID: 11723788
• Update Time: 2025-04-19

Pyrimidine, 4-(methylthio)-6-[4-(methylthio)phenyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(methylthio)-6-[4-(methylthio)phenyl]-5-phenyl-
• 4-methylsulfanyl-6-(4-methylsulfanylphenyl)-5-phenylpyrimidine
• 651316-36-8
• SCHEMBL1573090
• DTXSID40471154

• Inchi： 1S/C18H16N2S2/c1-21-15-10-8-14(9-11-15)17-16(13-6-4-3-5-7-13)18(22-2)20-12-19-17/h3-12H,1-2H3
• InChI Key： SBVXOIAABOBLTB-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C2C=CC=CC=2)C(C2C=CC(=CC=2)SC)=NC=N1

Computed Properties

• Exact Mass: 324.07568
• Monoisotopic Mass: 324.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 25.78